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Compound of Interest

Compound Name: Yatein
CAS No.: 61091-56-3
Cat. No.: B1197467
Get Quote
. J

Part 1: Executive Safety Summary & Hazard Logic

Yatein is a dibenzylbutyrolactone lignan exhibiting significant biological activity, specifically as a
tubulin destabilizer and Topoisomerase Il

inhibitor. While not federally listed as a P-list (acutely hazardous) waste under 40 CFR 261.33,
its mechanism of action—inducing DNA damage and apoptosis in mammalian cells—mandates
that it be handled with the same rigor as cytotoxic antineoplastic agents.[1]

The Core Directive: Treat all Yatein waste as High-Hazard Chemical Waste destined for high-
temperature incineration.[1] Under no circumstances should Yatein or its solutions be
discharged into municipal sewer systems.

Chemical Profile & Disposal Parameters
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Parameter Specification Operational Implication

Use for waste manifesting and
CAS Number 40456-50-6 , _
inventory tracking.[1]

High risk of aerosolization;

Physical State Solid (Powder) o )
HEPA filtration required.[1]

Hydrophobic; water rinsing is
Solubility DMSO, Ethanol ineffective for decontamination.

[1]

) Handle as a
Irritant (H315, H319, H335); ]
Hazard Class ) ] reproductive/developmental
Potential Cytotoxin _
toxin.[1]

Assign internal code "CYTO-
Disposal Code Non-Regulated (RCRA)* ORG" (Cytotoxic Organic) for

incineration.

Part 2: Waste Segregation Strategy (Self-Validating
System)

To ensure scientific integrity and safety, we utilize a Self-Validating Segregation System. This
prevents cross-contamination and ensures the waste stream is rejected by the disposal facility
if improperly sorted.

Logic of the System:

e Source Control: Waste is separated at the point of generation, not post-collection.

e Solvent Compatibility: Yatein is often dissolved in DMSO.[1] DMSO penetrates skin and
gloves rapidly, carrying the toxin with it. Waste containers must be compatible with
aggressive organic solvents (HDPE or Glass).[1]

» Destruction Verification: The only validated method for destroying the lactone ring structure
of lignans is thermal oxidation (incineration).
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Yatein Waste Generated
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Yellow Chem-Waste Bag Glass/HDPE Carboy Original Vial -> Ziplock
(Double Bagged) Label: 'Toxic Organic - Cytotoxic' Label: ‘Pure Toxin'

High-Temp Incineration
(>1000°C)

Click to download full resolution via product page

Figure 1: Decision matrix for Yatein waste segregation ensuring total thermal destruction.[1]

Part 3: Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Consumables)

Applicability: Pipette tips, weigh boats, contaminated gloves, bench paper.[1]

o Primary Containment: Immediately place items into a clear, 4-mil polyethylene bag located
inside the fume hood. Do not remove items from the hood to discard them.

o Seal & Secondary Containment: When the bag is full, seal it with tape. Place this bag into a
yellow hazardous waste bag (universally coded for incineration) or a rigid waste drum.

o Labeling: Affix a hazardous waste label.

o Constituents: "Solid Debris contaminated with Yatein (Lignan)."[1]
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o Hazard Checkbox: Toxic, Irritant.[1][2]

Protocol B: Liquid Waste (Solutions)

Applicability: DMSO stocks, cell culture media >1uM concentration.[1]

o Container Selection: Use an amber glass bottle or High-Density Polyethylene (HDPE)
carboy.[1] Avoid standard LDPE squirt bottles as DMSO can degrade them over time.[1]

o Transfer: Pour waste using a funnel within the fume hood.
e Rinsing (The Critical Step):
o Do NOT rinse the original vessel with water. Yatein is hydrophobic.

o Rinse 1: Rinse the vessel with a small volume of Ethanol or Acetone. Add this rinsate to

the waste container.
o Rinse 2: Rinse with water.[1][3][4] Add to waste container.

o Closure: Cap the waste container tightly. Do not leave a funnel in the neck.

Protocol C: Pure Substance Disposal
Applicability: Expired vials or bulk powder.[1]

o Do Not Empty: Do not attempt to empty the vial. The dust risk outweighs the volume savings.
e Encapsulate: Place the entire vial (cap on) into a sealable plastic bag.

e Overpack: Place the bag into a wide-mouth plastic jar designated for "Lab Pack" disposal.

Part 4: Emergency Spill Response (Bioactive Powder)

Because Yatein targets DNA topoisomerase, inhalation of the powder is the highest risk
scenario.

Spill Kit Requirements:

 Nitrile gloves (double layer recommended).[1]
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e P100/N95 Particulate respirator (if outside a hood).[1]

e Solvent: Ethanol or 70% Isopropanol (Yatein is not water-soluble).[1]

Powder Spill 3. Cover with Wet Paper Towel
(Ethanol-soaked)
_— —

4. Triple Clean Surface > 5. Bag All Waste

1. Alert & Isolate:
— (Label as Cytotoxic)

— Liquid or Powder?

2. Don PPE
(Evacuate immediate area) (Double Nitrile, Lab Coat, N95) (Ethanol -> Soap -> Water)
T 3. Absorb vith Pads — 7
Liquid Spill > il
(From outside in)

Click to download full resolution via product page
Figure 2: Workflow for mitigating Yatein spills, emphasizing dust suppression.[1]
Cleanup Procedure:

o Dampen: If powder is spilled, do not dry sweep.[1] Lay a paper towel soaked in ethanol over
the powder to prevent aerosolization.

e Wipe: Wipe up the material using the damp towel.

o Decontaminate: Scrub the surface with a detergent solution to remove oily residues, followed
by a water rinse.

o Verify: If a UV lamp is available, check the surface (lignans often fluoresce or absorb UV,
though Yatein's specific fluorescence is weak, visual inspection for white powder residue is
standard).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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